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Introduction
Co-translational translocation is a fundamental cellular process whereby nascent polypeptide

chains are threaded across the endoplasmic reticulum (ER) membrane concurrently with their

synthesis by the ribosome. This process is mediated by the Sec61 translocon, a highly

conserved protein-conducting channel. The selective inhibition of this pathway presents a

promising therapeutic strategy for various diseases, including cancer and viral infections.

Sec61-IN-4 (also known as Compound 16b) is a potent and specific small molecule inhibitor of

the Sec61 translocon, offering a valuable tool for studying the mechanisms of co-translational

translocation and for drug discovery efforts.

Mechanism of Action
Sec61-IN-4 exerts its inhibitory effect by directly binding to the Sec61α subunit, the central

component of the translocon channel. The Sec61 translocon consists of a central pore that is

sealed by a "plug" domain. For translocation to occur, this plug must be displaced. Sec61-IN-4
stabilizes the closed conformation of the translocon by preventing the displacement of the plug

domain.[1] This action effectively blocks the entry of nascent polypeptides into the ER lumen,

leading to their accumulation in the cytosol.
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The potency of Sec61-IN-4 has been characterized in both cell-based and in vitro assays.

Assay Type System
Target/Substra
te

Key Parameter Value

Cell Viability U87-MG cells Endogenous IC50
0.04 nM[2][3][4]

[5][6][7][8]

In Vitro

Translocation
ER Microsomes TNFα % Inhibition 90% at 1 nM[1]

Signaling Pathway and Inhibition Model
The following diagram illustrates the process of co-translational translocation and the inhibitory

action of Sec61-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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